Cas no 477330-12-4 (<br>2-((3-(4-Chlorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-(3-(trifluo romethyl)phenyl)acetamide)

• Product Name: <br>2-((3-(4-Chlorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-(3-(trifluo romethyl)phenyl)acetamide
• CAS No: 477330-12-4
• MF: C₂₃H₁₅ClF₃N₃O₂S
• MW: 489.8973133564
• CID: 3050612
• PubChem ID: 1603978
• Update Time: 2025-04-21

<br>2-((3-(4-Chlorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-(3-(trifluo romethyl)phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-((3-(4-Chlorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-(3-(trifluo romethyl)phenyl)acetamide
• 2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydro-2-quinazolinyl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide
• STK722916
• 2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide
• AKOS005524606
• 2-((3-(4-Chlorophenyl)-4-oxo-3,4-dihydro-2-quinazolinyl)sulfanyl)-N-(3-(trifluoromethyl)phenyl)acetamide
• 650-730-4
• 2-((3-(4-Chlorophenyl)-4-oxo-3,4-dihydroquinazolin-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide
• SALOR-INT L243639-1EA
• 477330-12-4

• Inchi： 1S/C23H15ClF3N3O2S/c24-15-8-10-17(11-9-15)30-21(32)18-6-1-2-7-19(18)29-22(30)33-13-20(31)28-16-5-3-4-14(12-16)23(25,26)27/h1-12H,13H2,(H,28,31)
• InChI Key： ZKXRTNMDICXJRR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C(=NC2C=CC=CC=2C1=O)SCC(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 489.0525601Da
• Monoisotopic Mass: 489.0525601Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 87.1Ų